Cas no 1239647-60-9 (6-Chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine)

• Product Name: 6-Chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine
• CAS No: 1239647-60-9
• MF: C₆H₅ClN₄
• MW: 168.583698987961
• MDL: MFCD11846610
• CID: 1011179
• PubChem ID: 71627145
• Update Time: 2025-06-13

6-Chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine
• DS-4986
• A927580
• DA-36380
• DTXSID90856518
• AKOS016845896
• EN300-116301
• AMY26864
• SY114004
• [1,2,4]Triazolo[1,5-a]pyridin-2-amine, 6-chloro-
• 1239647-60-9
• 6-Chloro[1,2,4]triazolo[1,5-a]pyridin-2-amine
• LXNPYPUQZKXAIW-UHFFFAOYSA-N
• SCHEMBL15415685
• CS-0043799
• 2-Amino-6-chloro-[1,2,4]triazolo[1,5-a]pyridine
• MFCD11846610
• Z1255424560

• MDL： MFCD11846610
• Inchi： 1S/C6H5ClN4/c7-4-1-2-5-9-6(8)10-11(5)3-4/h1-3H,(H2,8,10)
• InChI Key： LXNPYPUQZKXAIW-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NC(N)=NN2C=1

Computed Properties

• Exact Mass: 168.0202739g/mol
• Monoisotopic Mass: 168.0202739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 56.2Ų

Additional information on 6-Chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine

Research Brief on 6-Chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine (CAS: 1239647-60-9): Recent Advances and Applications

6-Chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine (CAS: 1239647-60-9) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have highlighted its potential as a key scaffold in the development of novel therapeutic agents, particularly in the areas of oncology, infectious diseases, and central nervous system (CNS) disorders. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, mechanism of action, and therapeutic applications.

The compound's structural uniqueness, characterized by the presence of a triazolopyridine core and a chloro substituent, has made it a promising candidate for drug discovery. Recent synthetic methodologies have optimized the production of 6-Chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine, enabling higher yields and purity, which are critical for preclinical and clinical studies. Advances in catalytic processes and green chemistry approaches have further enhanced its scalability, making it more accessible for research and development.

In the realm of oncology, 6-Chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine has demonstrated potent inhibitory effects against various kinase targets, including those involved in cancer cell proliferation and survival. A 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of this compound exhibit selective inhibition of cyclin-dependent kinases (CDKs), which are pivotal in cell cycle regulation. These findings suggest its potential as a lead compound for the development of next-generation CDK inhibitors with improved efficacy and reduced off-target effects.

Beyond oncology, this compound has shown promise in antimicrobial applications. Research conducted by a team at the University of Cambridge in 2022 identified 6-Chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine as a potent inhibitor of bacterial efflux pumps, a mechanism often associated with antibiotic resistance. This discovery opens new avenues for combating multidrug-resistant bacterial infections, a pressing global health challenge. The compound's ability to synergize with existing antibiotics underscores its potential as an adjunct therapy.

In the context of CNS disorders, preliminary studies have explored the neuroprotective properties of 6-Chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine. Its modulation of glutamate receptors and antioxidant activity have been implicated in mitigating neurodegenerative processes, as reported in a 2023 ACS Chemical Neuroscience publication. While these findings are promising, further in vivo studies are warranted to elucidate its therapeutic potential fully.

Despite its promising applications, challenges remain in the clinical translation of 6-Chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine. Issues such as bioavailability, metabolic stability, and potential toxicity profiles need to be addressed through rigorous pharmacokinetic and pharmacodynamic studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the compound's transition from bench to bedside.

In conclusion, 6-Chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine (CAS: 1239647-60-9) represents a multifaceted compound with significant potential across multiple therapeutic domains. Its continued exploration and optimization hold promise for addressing unmet medical needs, particularly in oncology, infectious diseases, and CNS disorders. Future research should focus on refining its pharmacological properties and expanding its clinical applicability.